Cas no 1423028-06-1 (1-(1,3-thiazol-2-yl)butane-1,3-dione)

• Product Name: 1-(1,3-thiazol-2-yl)butane-1,3-dione
• CAS No: 1423028-06-1
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 4598217
• PubChem ID: 64993402
• Update Time: 2022-07-26

1-(1,3-thiazol-2-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-2-yl)butane-1,3-dione
• 1,3-Butanedione, 1-(2-thiazolyl)-

• Inchi： 1S/C7H7NO2S/c1-5(9)4-6(10)7-8-2-3-11-7/h2-3H,4H2,1H3
• InChI Key： RSEUHUWMELAQBM-UHFFFAOYSA-N
• SMILES： C(C1=NC=CS1)(=O)CC(=O)C

Computed Properties

• Exact Mass: 169.02
• Monoisotopic Mass: 169.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones